Cas no 163460-98-8 (2-Thiophenecarboxaldehyde,3-propyl-)
163460-98-8 structure
Product Name:2-Thiophenecarboxaldehyde,3-propyl-
CAS No:163460-98-8
MF:C8H10OS
MW:154.229401111603
CID:110235
PubChem ID:15209599
Update Time:2025-04-18
2-Thiophenecarboxaldehyde,3-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxaldehyde,3-propyl-
- 2-Thiophenecarboxaldehyde, 3-propyl- (9CI)
- 3-Propyl thiophene-2-carboxaldehyde
- 3-propylthiophene-2-carbaldehyde
- 163460-98-8
- SCHEMBL6816923
- LVILUBAIANFMFQ-UHFFFAOYSA-N
-
- Inchi: 1S/C8H10OS/c1-2-3-7-4-5-10-8(7)6-9/h4-6H,2-3H2,1H3
- InChI Key: LVILUBAIANFMFQ-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1C=O)CCC
Computed Properties
- Exact Mass: 154.0453
- Monoisotopic Mass: 154.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 17.07
2-Thiophenecarboxaldehyde,3-propyl- Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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